Cas no 1346597-47-4 (Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate)

• Product Name: Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate
• CAS No: 1346597-47-4
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• MDL: MFCD20134216
• CID: 1056822
• PubChem ID: 71202447
• Update Time: 2025-05-19

Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate
• Ethyl 3-[Benzyl(methyl)amino]-2,2-difluoropropanoate
• SY016139
• 1346597-47-4
• Ethyl3-(benzyl(methyl)amino)-2,2-difluoropropanoate
• 214401-05-5
• EN300-725107
• F53191
• CS-0298796
• MFCD20134216
• AC3888
• DB-020201
• AKOS022184196
• SCHEMBL14551275
• DRLYNMGAJHGLOW-UHFFFAOYSA-N

• MDL： MFCD20134216
• Inchi： 1S/C13H17F2NO2/c1-3-18-12(17)13(14,15)10-16(2)9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3
• InChI Key： DRLYNMGAJHGLOW-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CN(C)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 257.12300
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 2.31680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate

Recent Advances in the Study of Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate (CAS: 1346597-47-4)

Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate (CAS: 1346597-47-4) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, mechanistic insights, and therapeutic potential, particularly in the context of enzyme inhibition and prodrug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of interest is the compound's role as a precursor in the synthesis of biologically active molecules. Researchers have demonstrated that Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate serves as a versatile intermediate in the preparation of fluorinated analogs of amino acids and peptides. These analogs are of particular interest due to their enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. Recent synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies.

In addition to its synthetic utility, Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate has been investigated for its potential as an enzyme inhibitor. Preliminary studies suggest that the compound exhibits inhibitory activity against certain proteases and kinases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. The presence of the difluoromethyl group is believed to enhance binding affinity and selectivity, although further mechanistic studies are required to fully elucidate its mode of action.

Another promising avenue of research involves the use of Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate in prodrug design. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body, often improving drug delivery and reducing side effects. The compound's ester functionality and fluorinated moiety make it an attractive candidate for prodrug strategies, particularly for drugs with poor solubility or stability. Recent in vitro and in vivo studies have shown encouraging results, highlighting its potential in optimizing drug formulations.

Despite these advancements, challenges remain in the development and application of Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate. Issues such as scalability of synthesis, potential toxicity, and pharmacokinetic properties need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, Ethyl 3-(benzyl(methyl)amino)-2,2-difluoropropanoate (CAS: 1346597-47-4) represents a promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for drug discovery and development. Ongoing research is expected to further uncover its mechanisms and expand its utility, paving the way for novel therapeutic interventions.